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Compound of Interest

Compound Name: Triethylene glycol diacrylate

Cat. No.: B157822 Get Quote

Essential Safety and Handling Guide for Triethylene
Glycol Diacrylate
This guide provides immediate and essential safety protocols for handling Triethylene glycol
diacrylate (TEGDA) in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Health Hazard Information
Triethylene glycol diacrylate is classified with the following hazards:

Skin Irritation: Causes skin irritation.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]

Skin Sensitization: May cause an allergic skin reaction.[1][2] Symptoms can include rash,

itching, and swelling.[3]

Personal Protective Equipment (PPE)
Strict adherence to the use of appropriate personal protective equipment is mandatory to

minimize exposure and ensure safety.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards. A face shield may

also be necessary.[1][4]

To prevent eye contact which

can cause serious irritation.[1]

Hand Protection

Chemical impermeable gloves

(e.g., nitrile rubber > 0.5 mm,

butyl rubber, or chloroprene

rubber).[5][6] Gloves must be

inspected before use and

disposed of properly after

handling.[1][4] A no-touch

removal technique is

recommended.[2]

To prevent skin contact, which

can lead to irritation and

allergic reactions.[1] Acrylates

may penetrate commonly-used

gloves.[2]

Skin and Body Protection

Wear fire/flame resistant and

impervious clothing, such as a

lab coat, long-sleeved clothing,

and an apron.[1][5][6]

Protective boots and clothing

resistant to liquid chemicals

are also recommended.[6]

To protect the skin from

accidental splashes and

contact.[1]

Respiratory Protection

Use in a well-ventilated area.

[7] If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator with a filter for

organic vapors is necessary.[1]

[6]

To avoid inhalation of mist,

gas, or vapors.[1]

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated place.[1]
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Avoid contact with skin, eyes, and clothing.

Do not breathe mist, gas, or vapors.[1][8]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

Keep away from heat, sources of ignition, and direct sunlight.[3][7]

Store away from incompatible materials such as strong oxidizing agents, strong reducing

agents, and peroxides.[3]

Wash hands thoroughly after handling.[1] Contaminated work clothing should not be allowed

out of the workplace and must be washed before reuse.[1][8]

Disposal:

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with all applicable federal, state, and local regulations.[1][9]

Do not allow the chemical to enter drains.[1]

Contaminated packaging should be disposed of as unused product.[4][10]

Emergency Procedures
First Aid Measures:

If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, get medical

advice or attention. Remove and wash contaminated clothing before reuse.

If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses, if

present and easy to do so. Continue rinsing for at least 15 minutes.[3] Get medical attention.

[3]

If Inhaled: Move the person into fresh air.[1] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][8]
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If Swallowed: Rinse mouth with water.[1] Do not induce vomiting.[1] Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Spill Response:

Evacuate personnel from the area.[1]

Ensure adequate ventilation.[1]

Remove all sources of ignition.[1]

Wear appropriate personal protective equipment as outlined above.[1]

For small spills, use an absorbent material to clean up the spill. Place the absorbent material

and any contaminated clothing into a sealed, vapor-tight plastic bag for disposal.[11]

For large spills, prevent further leakage if it is safe to do so.[1] Contain the spill with inert

material (e.g., sand, earth).

Collect the spilled material and place it in a suitable, closed container for disposal.[1] Use

spark-proof tools.[1]

Do not let the chemical enter drains or the environment.[1]

Visual Workflow Guides
The following diagrams illustrate the standard procedures for handling Triethylene glycol
diacrylate safely.
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Preparation

Handling

Cleanup and Disposal

1. Review Safety Data Sheet (SDS)

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Ensure Proper Ventilation
(Fume Hood)

4. Handle TEGDA in Fume Hood

5. Avoid Contact and Inhalation

6. Store in a Cool, Dry, Well-Ventilated Area

7. Decontaminate Work Area

8. Dispose of Waste
(Follow Institutional Guidelines)

9. Remove PPE Correctly

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling TEGDA.
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Initial Response

Spill Cleanup Action

Final Steps

Spill Occurs

1. Alert Others in the Area

2. Evacuate Immediate Area

3. Assess Spill Size and Risks

4. Don Appropriate PPE

5. Remove Ignition Sources

6. Contain Spill with Inert Material

7. Collect and Place in Sealed Container

8. Decontaminate Spill Area

9. Dispose of Waste Properly

10. Report the Incident

Click to download full resolution via product page

Caption: Workflow for Responding to a TEGDA Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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